Cas no 63307-60-8 (2-Butanone, 4-(2,6-dimethylcyclohexyl)-)
63307-60-8 structure
Product Name:2-Butanone, 4-(2,6-dimethylcyclohexyl)-
CAS No:63307-60-8
MF:C12H22O
MW:182.302484035492
CID:390239
PubChem ID:550294
Update Time:2025-04-19
2-Butanone, 4-(2,6-dimethylcyclohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 4-(2,6-dimethylcyclohexyl)-
- 4-(2,6-dimethylcyclohexyl)butan-2-one
- DTXSID90338627
- 4-(2,6-Dimethylcyclohexyl)-2-butanone #
- 63307-60-8
- IDOOZJDBFKJMEF-UHFFFAOYSA-N
- SCHEMBL17772231
-
- Inchi： 1S/C12H22O/c1-9-5-4-6-10(2)12(9)8-7-11(3)13/h9-10,12H,4-8H2,1-3H3
- InChI Key： IDOOZJDBFKJMEF-UHFFFAOYSA-N
- SMILES： O=C(C)CCC1C(C)CCCC1C
Computed Properties
- Exact Mass: 182.167065321g/mol
- Monoisotopic Mass: 182.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
2-Butanone, 4-(2,6-dimethylcyclohexyl)- Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
63307-60-8 (2-Butanone, 4-(2,6-dimethylcyclohexyl)-) Related Products
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